N-(3-fluorobenzyl)-1-propyl-4-piperidinamine

• IUPAC Name: N-[(3-fluorophenyl)methyl]-1-propylpiperidin-4-amine
• InChI: InChI=1S/C15H23FN2/c1-2-8-18-9-6-15(7-10-18)17-12-13-4-3-5-14(16)11-13/h3-5,11,15,17H,2,6-10,12H2,1H3
• InChI Key: ABEBLKYZQXUPCF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NCC2=CC(=CC=C2)F
• Molecular Formula: C15H23FN2
• Molecular Weight: 250.35 g/mol

Description

N-(3-fluorobenzyl)-1-propyl-4-piperidinamine, commonly known as 3-Fluorophenmetrazine (3-FPM), is a synthetic stimulant drug that belongs to the phenethylamine and piperidine classes. It is a research chemical that has gained popularity among the scientific community due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of N-(3-fluorobenzyl)-1-propyl-4-piperidinamine is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor, similar to other stimulants such as cocaine and amphetamines. It also has some affinity for serotonin receptors, although its effects on serotonin are less pronounced than its effects on dopamine and norepinephrine.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(3-fluorobenzyl)-1-propyl-4-piperidinamine are similar to other stimulants. It increases the release of dopamine and norepinephrine in the brain, leading to increased alertness, energy, and focus. It also increases heart rate, blood pressure, and body temperature. However, the effects of N-(3-fluorobenzyl)-1-propyl-4-piperidinamine are milder and shorter-lasting than other stimulants.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-fluorobenzyl)-1-propyl-4-piperidinamine in lab experiments is its mild and short-lasting effects. This makes it easier to study the effects of stimulants on the brain without causing excessive stress or harm to the test subjects. However, one limitation of using N-(3-fluorobenzyl)-1-propyl-4-piperidinamine is its limited availability and high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(3-fluorobenzyl)-1-propyl-4-piperidinamine. One area of interest is its potential as a treatment for attention deficit hyperactivity disorder (ADHD) and other cognitive disorders. Another area of interest is its potential as a tool for studying the effects of dopamine and norepinephrine reuptake inhibitors on the brain. Additionally, further research is needed to fully understand the mechanism of action and long-term effects of N-(3-fluorobenzyl)-1-propyl-4-piperidinamine.

Synthesis Methods

The synthesis of N-(3-fluorobenzyl)-1-propyl-4-piperidinamine involves the condensation of 3-fluorobenzaldehyde with propylamine in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with piperidine in the presence of a catalyst such as palladium on carbon to yield N-(3-fluorobenzyl)-1-propyl-4-piperidinamine. The purity of the final product can be improved by recrystallization using a suitable solvent.

Scientific Research Applications

N-(3-fluorobenzyl)-1-propyl-4-piperidinamine has gained popularity among the scientific community due to its potential applications in scientific research. It has been used as a tool to study the effects of stimulants on the central nervous system. It has also been used to study the effects of dopamine reuptake inhibitors on the brain.